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Compound of Interest

Compound Name: Gamma-Valerolactone

Cat. No.: B192634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Gamma-Valerolactone (GVL) is a versatile, bio-based platform chemical with a growing range

of applications, from a green solvent to a precursor for biofuels and value-added chemicals.

This in-depth technical guide provides a comprehensive overview of the core physicochemical

properties of GVL, detailed experimental protocols for their determination, and a visualization of

its synthesis and application in biomass processing.

Core Physicochemical Properties of Gamma-
Valerolactone
The following tables summarize the key quantitative physicochemical properties of Gamma-
Valerolactone, providing a valuable reference for laboratory and industrial applications.

Table 1: General and Physical Properties of Gamma-Valerolactone
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Property Value Reference(s)

Molecular Formula C₅H₈O₂ [1]

Molecular Weight 100.12 g/mol [1]

Appearance Clear, colorless liquid [1]

Odor Herbaceous, sweet, warm [1]

Melting Point -31 °C [1]

Boiling Point 207-208 °C

Density 1.05 g/mL at 25 °C

Refractive Index (n20/D) 1.432

Table 2: Health and Safety Properties of Gamma-Valerolactone

Property Value Reference(s)

Flash Point 96 °C (Closed Cup)

Vapor Pressure 0.235 mmHg at 25°C

Vapor Density 3.45 (vs air)

Water Solubility Miscible

Table 3: Solvent and Chemical Properties of Gamma-Valerolactone
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Property Value Reference(s)

pH (anhydrous) 7.0

pH (10% aqueous solution) 4.2

Viscosity 2.18 cP at 25 °C

Surface Tension 30 dynes/cm at 25 °C

Dielectric Constant 36.14

LogP -0.27

Experimental Protocols
This section details the standard methodologies for determining the key physicochemical

properties of Gamma-Valerolactone.

Determination of Density
The density of GVL is determined using a digital density meter according to the ASTM D4052

standard test method.

Methodology:

Apparatus: A digital density meter capable of maintaining a constant temperature.

Calibration: The instrument is calibrated with dry air and distilled water at the test

temperature.

Sample Preparation: A small, representative sample of GVL is obtained. Ensure the sample

is free of air bubbles.

Measurement: The sample is introduced into the oscillating U-tube of the density meter. The

instrument measures the oscillation period of the tube filled with the sample.

Calculation: The density is automatically calculated by the instrument based on the

measured oscillation period and the calibration data. The result is typically reported in g/cm³

or kg/m ³.
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Determination of Viscosity
The kinematic viscosity of GVL is determined using a calibrated glass capillary viscometer

following the ASTM D445 standard test method.

Methodology:

Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type) and a constant

temperature bath.

Sample Preparation: The GVL sample is filtered to remove any particulate matter.

Procedure:

The viscometer is charged with a precise amount of the GVL sample.

The viscometer is placed in a constant temperature bath until the sample reaches thermal

equilibrium.

The time taken for the liquid to flow between two marked points on the viscometer under

gravity is measured accurately.

Calculation: The kinematic viscosity (ν) is calculated by multiplying the measured flow time

(t) by the viscometer calibration constant (C): ν = C × t. The dynamic viscosity (η) can then

be calculated by multiplying the kinematic viscosity by the density (ρ) of GVL at the same

temperature: η = ν × ρ.

Determination of Surface Tension
The surface tension of GVL can be determined using the Du Noüy ring method as outlined in

ASTM D971.

Methodology:

Apparatus: A tensiometer equipped with a platinum-iridium ring.

Calibration: The instrument is calibrated to ensure accurate force measurements.
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Sample Preparation: A sample of GVL is placed in a clean sample vessel, ensuring the

surface is free from contaminants.

Measurement:

The platinum ring is submerged into the GVL sample.

The ring is then slowly pulled through the liquid-air interface.

The force required to detach the ring from the liquid surface is measured by the

tensiometer.

Calculation: The surface tension is calculated from the measured force, the dimensions of

the ring, and a correction factor.

Synthesis of Gamma-Valerolactone from Levulinic Acid
A common and efficient method for synthesizing GVL is the catalytic hydrogenation of levulinic

acid. The following protocol is based on the use of a Ruthenium-on-carbon (Ru/C) catalyst.

Materials:

Levulinic acid (LA)

Methanol (solvent)

5% Ru/C catalyst

Hydrogen gas (H₂)

High-pressure autoclave reactor

Procedure:

A 5 wt % solution of levulinic acid in methanol is prepared.

A 300 mL portion of this solution is introduced into a 1000 mL high-pressure autoclave.
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The 5% Ru/C catalyst is added to the autoclave. The catalyst loading is 5.0% based on the

mass of levulinic acid.

The autoclave is sealed and flushed with hydrogen gas to remove air.

The reactor is pressurized with hydrogen to 1.2 MPa.

The reaction mixture is heated to 130 °C with stirring.

The reaction is allowed to proceed for 160 minutes.

After the reaction, the autoclave is cooled to room temperature and depressurized.

The catalyst is removed by filtration.

The resulting solution contains GVL, which can be purified by distillation.

Under these optimized conditions, a levulinic acid conversion rate of 92% and a GVL selectivity

of 99% can be achieved.

Visualizations
The following diagrams illustrate key pathways and logical relationships involving Gamma-
Valerolactone.
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Synthesis of Gamma-Valerolactone from Levulinic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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